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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all laboratory chemicals is paramount.

This guide provides an in-depth overview of the safety precautions and handling measures for

N-Methylbutylamine, a versatile reagent in organic synthesis.

Hazard Identification and Classification
N-Methylbutylamine is classified as a hazardous substance requiring careful handling. It is a

highly flammable liquid and vapor, posing a significant fire risk.[1][2] The substance is harmful if

swallowed or absorbed through the skin and can cause severe skin and eye burns.[2][3]

Inhalation may lead to severe irritation of the respiratory tract, potentially causing chemical

burns.[2][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[5][6]

H302: Harmful if swallowed.[5][6]

H311: Toxic in contact with skin.[5][6]

H314: Causes severe skin burns and eye damage.[6]

Physical and Chemical Properties
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A clear understanding of the physical and chemical properties of N-Methylbutylamine is

essential for its safe handling and storage.

Property Value Source(s)

Appearance
Clear, colorless liquid with an

ammonia-like odor.
[2][5][7]

Molecular Formula C₅H₁₃N [3][6][8]

Molecular Weight 87.16 g/mol [5]

Boiling Point 90-92 °C at 1013 hPa

Melting Point -75 °C [3]

Flash Point -4 °C to 13 °C (closed cup) [2]

Density 0.736 - 0.74 g/cm³ at 20-25 °C [3][5][7]

Vapor Pressure 53.7 mmHg at 25 °C [3]

Explosive Limit 1.3% (V/V) [3]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, strict adherence to the following control

measures and use of personal protective equipment (PPE) is mandatory.
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Control Measure Specification Source(s)

Engineering Controls

Work should be conducted in a

chemical fume hood.[2][4] Use

adequate general or local

explosion-proof ventilation.[2]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[2][4] A face shield

should be used when handling

corrosive or highly irritating

substances.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements must

be followed.[2]

Toxicological Data
The toxicological profile of N-Methylbutylamine underscores the need for cautious handling.

| Route of Exposure | Species | Value | Source(s) | | --- | --- | --- | | Oral LD50 | Rat | 420 mg/kg |

[2][3] | | Dermal LD50 | Rabbit | 932 - 1260 uL/kg |[2][3] | | Eye Irritation | Rabbit | 74 mg

(Severe) |[2][3] |

Handling and Storage Procedures
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Proper handling and storage are critical to preventing accidents and ensuring the stability of N-
Methylbutylamine.

Handling:

Ground and bond containers when transferring material.[2]

Use spark-proof tools and explosion-proof equipment.[2][4]

Avoid contact with eyes, skin, and clothing.[2]

Do not ingest or inhale.[2]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames.[2]

Storage:

Store in a tightly closed container.[1][2]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][2]

Keep away from sources of ignition.[1][2]

N-Methylbutylamine is incompatible with strong acids, acid chlorides, acid anhydrides,

oxidizing agents, and carbon dioxide.[1][2]

Emergency Procedures
In the event of an emergency, the following protocols should be followed promptly and

efficiently.

First Aid Measures:
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Exposure Route Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

30 minutes, occasionally lifting

the upper and lower eyelids.

Seek immediate medical

attention.[1][2]

Skin Contact

Get medical aid immediately.

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.[2][4]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Get

medical aid immediately.[2][4]

Inhalation

Remove from exposure and

move to fresh air immediately.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Get

medical aid immediately.[2][4]

Fire Fighting Measures:

Use dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish fires.[1][2] Water

may be ineffective.[1][2]

Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[2]

Vapors are heavier than air and may travel to a source of ignition and flash back.[1][2]
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Containers may explode in the heat of a fire.[1][2] Use water spray to keep fire-exposed

containers cool.[1][2]

Accidental Release Measures:

Evacuate personnel from the area.[1]

Remove all sources of ignition.[1][2]

Use a spark-proof tool.[2][4]

Provide ventilation.[2]

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[1][2]

Avoid runoff into storm sewers and ditches.[2]

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for handling a chemical spill of N-
Methylbutylamine, providing a clear, step-by-step guide for laboratory personnel.
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Chemical Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources

Ensure Proper Ventilation

Contain Spill with Inert Material
(Sand, Vermiculite)

Absorb Spilled Material

Collect Absorbed Material
(Use Spark-Proof Tools)

Place in a Labeled, Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Spill Handled Safely

Click to download full resolution via product page

Workflow for Handling an N-Methylbutylamine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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